Cas no 56671-28-4 (4-Oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylic Acid)

4-Oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylic Acid structure
56671-28-4 structure
Product Name:4-Oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylic Acid
CAS No:56671-28-4
MF:C9H8O4
MW:180.157423019409
MDL:MFCD00052170
CID:366313
PubChem ID:713937
Update Time:2025-10-28

4-Oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-Oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylic acid
    • 3-Benzofurancarboxylicacid, 4,5,6,7-tetrahydro-4-oxo-
    • 4-Oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylic acid
    • 4-Oxo-4,5,6,7-tetrahydrobenzo[b]furan-3-carboxylic acid
    • 4-oxo-6,7-dihydro-5H-1-benzofuran-3-carboxylic acid
    • 4-Oxo-4,5,6,7-tetrahydrocoumarone-3-carboxylic acid
    • SDCCGMLS-0066243.P001
    • 4-oxo-4,5,6,7tetrahydrobenzo[b]furan-3-carboxylic acid
    • STK362573
    • F11348
    • Oprea1_302148
    • CHEBI:183334
    • SY045630
    • EA-0872
    • SR-01000638746-1
    • FABBWECRHZNMDQ-UHFFFAOYSA-N
    • HMS563I01
    • SCHEMBL760652
    • J-515910
    • AKOS000267841
    • Z1201618250
    • Maybridge1_007745
    • 4-Oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylicacid
    • 4-oxo-6,7-dihydro-5H-1-benzouran-3-carboxylic acid
    • 4,5,6,7-tetrahydro-4-oxo-3-benzofurancarboxylic acid
    • CCG-49281
    • EN300-243447
    • DTXSID80351926
    • CS-0060763
    • 4-Oxo-4,5,6,7-tetrahydrobenzofuran-3 -carboxylic acid
    • MFCD00052170
    • Q27466747
    • TTY
    • 56671-28-4
    • 4-Oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylic Acid
    • MDL： MFCD00052170
    • Inchi： InChI=1S/C9H8O4/c10-6-2-1-3-7-8(6)5(4-13-7)9(11)12/h4H,1-3H2,(H,11,12)
    • InChI Key： FABBWECRHZNMDQ-UHFFFAOYSA-N
    • SMILES： C1CC(=O)C2=C(C1)OC=C2C(=O)O

Computed Properties

  • Exact Mass: 180.04200
  • Monoisotopic Mass: 180.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • Density: 1.406±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 140 °C
  • Boiling Point: 383.5℃/760mmHg
  • Solubility: Slightly soluble (3.4 g/l) (25 º C),
  • PSA: 67.51000
  • LogP: 1.49680

4-Oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylic Acid Security Information

4-Oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylic Acid Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM155049-5g
4-Oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylic acid
 56671-28-4 95%
5g
 $463 2021-08-05
Fluorochem
066297-1g
4-Oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylic acid
 56671-28-4 97%
1g
 ￡141.00 2022-03-01
Fluorochem
066297-5g
4-Oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylic acid
 56671-28-4 97%
5g
 ￡424.00 2022-03-01
Fluorochem
066297-25g
4-Oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylic acid
 56671-28-4 97%
25g
 ￡1271.00 2022-03-01
TRC
O870653-100mg
4-Oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylic Acid
 56671-28-4
100mg
 $ 50.00 2022-06-03
TRC
O870653-500mg
4-Oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylic Acid
 56671-28-4
500mg
 $ 160.00 2022-06-03
TRC
O870653-1g
4-Oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylic Acid
 56671-28-4
1g
 $ 250.00 2022-06-03
Alichem
A019098270-5g
4-Oxo-4,5,6,7-tetrahydrobenzofuran-3-carboxylic acid
 56671-28-4 95%
5g
 $495.00 2023-09-01
Apollo Scientific
OR1251-1g
4-Oxo-4,5,6,7-tetrahydrobenzo[b]furan-3-carboxylic acid
 56671-28-4 96%
1g
 £64.00 2025-02-19
Apollo Scientific
OR1251-5g
4-Oxo-4,5,6,7-tetrahydrobenzo[b]furan-3-carboxylic acid
 56671-28-4 96%
5g
 £221.00 2025-02-19

4-Oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylic Acid Related Literature

Related Categories

56671-28-4 (4-Oxo-4,5,6,7-tetrahydro-1-benzofuran-3-carboxylic Acid) Related Products

Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd